Cas no 500578-29-0 (Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI))

• Product Name: Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI)
• CAS No: 500578-29-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 933152
• PubChem ID: 282453
• Update Time: 2025-04-19

Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI)
• NSC-135931
• NAPHTHALENE, 1,2,3,4-TETRAHYDRO-5-METHOXY-8-METHYL-
• 5-methoxy-8-methyl-1,2,3,4-tetrahydronaphthalene
• DB-277194
• 500578-29-0
• NSC135931

• Inchi： 1S/C12H16O/c1-9-7-8-12(13-2)11-6-4-3-5-10(9)11/h7-8H,3-6H2,1-2H3
• InChI Key： ZLMMSWOHDKSSFN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C2=C1CCCC2

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins